Cas no 5454-92-2 (Undecanoic acid,11-(heptylsulfonyl)-)

Undecanoic acid,11-(heptylsulfonyl)- structure
5454-92-2 structure
Product Name:Undecanoic acid,11-(heptylsulfonyl)-
CAS No:5454-92-2
MF:C18H36O4S
MW:348.541045188904
CID:377943
PubChem ID:229563
Update Time:2025-04-19

Undecanoic acid,11-(heptylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid,11-(heptylsulfonyl)-
    • 11-heptylsulfonylundecanoic acid
    • 11-Heptylsulfon-undecansaeure
    • NSC-23330
    • NSC23330
    • DTXSID20281879
    • 5454-92-2
    • Inchi： 1S/C18H36O4S/c1-2-3-4-10-13-16-23(21,22)17-14-11-8-6-5-7-9-12-15-18(19)20/h2-17H2,1H3,(H,19,20)
    • InChI Key： TWEZVRNZCWQOQU-UHFFFAOYSA-N
    • SMILES： S(CCCCCCC)(CCCCCCCCCCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 348.23300
  • Monoisotopic Mass: 348.23343080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 79.82000
  • LogP: 6.04790

Undecanoic acid,11-(heptylsulfonyl)- Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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